Cas no 42786-04-9 (1-Ethyl-1H-1,2,4-triazol-3-amine)

1-Ethyl-1H-1,2,4-triazol-3-amine is a heterocyclic organic compound featuring a 1,2,4-triazole core substituted with an ethyl group at the 1-position and an amine group at the 3-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. Its amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. The compound exhibits stability under standard conditions, making it suitable for various reaction conditions. Its well-defined reactivity profile and compatibility with common organic transformations enhance its utility in research and industrial settings. Proper handling and storage are recommended to maintain purity and performance.

1-Ethyl-1H-1,2,4-triazol-3-amine structure

42786-04-9 structure

Product Name:1-Ethyl-1H-1,2,4-triazol-3-amine

CAS No:42786-04-9

MF:C₄H₈N₄

MW:112.13311958313

MDL:MFCD08059726

CID:1068197

PubChem ID:142619

Update Time:2025-10-31

1-Ethyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-Ethyl-1H-1,2,4-triazol-3-amine
- 1-Ethyl-1H-[1,2,4]triazol-3-ylamine
- 1-ethyl-1,2,4-triazol-3-amine
- 1H-1,2,4-Triazol-3-amine, 1-ethyl-
- DTXSID90195474
- 42786-04-9
- BS-38997
- CS-0215041
- 1H-1,2,4-Triazole-3-amine,1-ethyl-
- DA-05920
- SY246737
- AKOS000505628
- 1-Ethyl-1H-1,2,4-triazol-3-amine #
- EN300-216123
- MFCD08059726
- Z600615070
- 1-Ethyl-1H-1,2,4-triazol-3-amine, AldrichCPR
- STL414909
- AT11934
- SCHEMBL2681196
- 1-Ethyl-1H-1,2,4-triazol-3-ylamine
- DTXCID00117965
- MDL： MFCD08059726
- Inchi： 1S/C4H8N4/c1-2-8-3-6-4(5)7-8/h3H,2H2,1H3,(H2,5,7)
- InChI Key： IBUMUBQOWFBTFU-UHFFFAOYSA-N
- SMILES： N1(C=NC(N)=N1)CC

Computed Properties

Exact Mass: 112.07500
Monoisotopic Mass: 112.074896272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 74.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 281.2±23.0 °C at 760 mmHg
Flash Point: 123.9±22.6 °C
PSA: 56.73000
LogP: 0.46140
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Ethyl-1H-1,2,4-triazol-3-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-Ethyl-1H-1,2,4-triazol-3-amine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Ethyl-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449037652-5g	1-Ethyl-1H-1,2,4-triazol-3-amine	42786-04-9	95%	5g	$778.14	2023-09-01
TRC	E902298-5mg	1-ethyl-1H-1,2,4-triazol-3-amine	42786-04-9		5mg	$ 50.00	2022-06-05
TRC	E902298-10mg	1-ethyl-1H-1,2,4-triazol-3-amine	42786-04-9		10mg	$ 65.00	2022-06-05
TRC	E902298-50mg	1-ethyl-1H-1,2,4-triazol-3-amine	42786-04-9		50mg	$ 95.00	2022-06-05
abcr	AB552066-100 mg	1-Ethyl-1H-1,2,4-triazol-3-amine; .	42786-04-9		100MG	€281.90	2022-03-24
abcr	AB552066-250 mg	1-Ethyl-1H-1,2,4-triazol-3-amine; .	42786-04-9		250MG	€381.10	2022-03-24
abcr	AB552066-500 mg	1-Ethyl-1H-1,2,4-triazol-3-amine; .	42786-04-9		500MG	€528.40	2022-03-24
abcr	AB552066-1 g	1-Ethyl-1H-1,2,4-triazol-3-amine; .	42786-04-9		1g	€676.70	2022-03-24
Chemenu	CM281029-1g	1-Ethyl-1H-1,2,4-triazol-3-amine	42786-04-9	95%	1g	$250	2023-03-05
Enamine	EN300-216123-1g	1-ethyl-1H-1,2,4-triazol-3-amine	42786-04-9	95%	1g	$285.0	2023-11-13

1-Ethyl-1H-1,2,4-triazol-3-amine Suppliers

Amadis Chemical Company Limited

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(CAS:42786-04-9)1-Ethyl-1H-1,2,4-triazol-3-amine

Order Number:A1162881

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:15

Price ($):369.0

Email:sales@amadischem.com

Product Official Link

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